Cas no 1805065-01-3 (2,4-Dimethyl-5-fluorobenzonitrile)
2,4-Dimethyl-5-fluorobenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2,4-Dimethyl-5-fluorobenzonitrile
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- Inchi: 1S/C9H8FN/c1-6-3-7(2)9(10)4-8(6)5-11/h3-4H,1-2H3
- InChI Key: JWVCOFVLQXCTOE-UHFFFAOYSA-N
- SMILES: FC1C=C(C#N)C(C)=CC=1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 181
- XLogP3: 2.5
- Topological Polar Surface Area: 23.8
2,4-Dimethyl-5-fluorobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015384-250mg |
2,4-Dimethyl-5-fluorobenzonitrile |
1805065-01-3 | 97% | 250mg |
484.80 USD | 2021-07-05 | |
| Alichem | A010015384-500mg |
2,4-Dimethyl-5-fluorobenzonitrile |
1805065-01-3 | 97% | 500mg |
782.40 USD | 2021-07-05 | |
| Alichem | A010015384-1g |
2,4-Dimethyl-5-fluorobenzonitrile |
1805065-01-3 | 97% | 1g |
1,475.10 USD | 2021-07-05 |
2,4-Dimethyl-5-fluorobenzonitrile Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 2,4-Dimethyl-5-fluorobenzonitrile
2,4-Dimethyl-5-Fluorobenzonitrile: A Comprehensive Overview
2,4-Dimethyl-5-fluorobenzonitrile is a chemical compound with the CAS number 1805065-01-3. This compound belongs to the class of benzonitriles, which are aromatic compounds containing a nitrile group (-CN) attached to a benzene ring. The presence of methyl and fluoro substituents at the 2, 4, and 5 positions of the benzene ring gives this compound its unique chemical properties and reactivity.
The synthesis of 2,4-dimethyl-5-fluorobenzonitrile typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation followed by subsequent modifications to introduce the methyl and fluoro groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made 2,4-dimethyl-5-fluorobenzonitrile more accessible for various applications in the pharmaceutical and agrochemical industries.
One of the most notable applications of 2,4-dimethyl-5-fluorobenzonitrile is in the development of herbicides. The compound's ability to inhibit specific enzyme pathways in plants makes it highly effective in controlling weeds without adversely affecting crops. According to recent studies published in *Journal of Agricultural and Food Chemistry*, this compound has shown promising results in field trials, demonstrating high efficacy against a wide range of weed species while maintaining low toxicity levels.
In addition to its agricultural applications, 2,4-dimethyl-5-fluorobenzonitrile has also found use in the pharmaceutical sector as an intermediate in drug synthesis. Its structure provides a versatile platform for further functionalization, enabling the creation of complex molecules with potential therapeutic benefits. For instance, researchers at the University of California have utilized this compound as a key intermediate in the development of novel anti-inflammatory agents, which are currently undergoing preclinical trials.
The chemical stability and reactivity of 2,4-dimethyl-5-fluorobenzonitrile make it an attractive candidate for various industrial processes. Recent studies have explored its use in polymer chemistry as a building block for high-performance materials. By incorporating this compound into polymer networks, scientists have achieved enhanced mechanical properties and thermal stability, opening new avenues for its application in aerospace and electronics industries.
From an environmental standpoint, understanding the fate and transport of 2,4-dimethyl-5-fluorobenzonitrile in natural systems is crucial for assessing its ecological impact. Research conducted by environmental chemists at Stanford University has revealed that this compound undergoes rapid degradation under sunlight exposure, reducing its persistence in aquatic environments. This finding is significant for regulatory agencies aiming to establish safe usage guidelines for this compound.
In conclusion, 2,4-dimethyl-5-fluorobenzonitrile (CAS No: 1805065-01-3) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as an important tool in modern chemistry. As research continues to uncover new potential uses and improve its production processes, this compound is likely to play an even more significant role in addressing global challenges in agriculture, medicine, and materials science.
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